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Abstract
This-document-provides-a-comprehensive-technical-guide-on-4-Ethynylpyridine-hydrochloride-

(CAS-352530-29-1),-a-critical-building-block-in-modern-pharmaceutical-and-materials-science-

research.-It-delves-into-the-molecule's-structural-attributes,-spectroscopic-profile,-synthesis-

methodologies,-and-key-applications,-with-a-focus-on-providing-actionable-insights-for-

researchers,-scientists,-and-drug-development-professionals.-The-guide-emphasizes-the-

causality-behind-experimental-choices,-presents-validated-protocols,-and-is-grounded-in-

authoritative-scientific-literature.

Introduction: The Strategic Importance of 4-
Ethynylpyridine Hydrochloride
In the landscape of pharmaceutical synthesis, pyridine derivatives are indispensable scaffolds

due to their prevalence in blockbuster drugs and their capacity for diverse biological

interactions.[1] 4-Ethynylpyridine hydrochloride emerges as a particularly valuable

intermediate, offering a unique combination of a pyridine core and a highly reactive terminal

alkyne.[1] This bifunctionality makes it a cornerstone for constructing complex molecular
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architectures. The pyridine nitrogen can act as a hydrogen bond acceptor or coordinate with

metal ions, while the ethynyl group serves as a versatile handle for carbon-carbon bond

formation, most notably through Sonogashira coupling and click chemistry reactions.[1]

The hydrochloride salt form enhances the compound's stability and solubility in polar solvents,

distinguishing it from its free base counterpart and facilitating its use in a wider range of

reaction conditions.[2] Its application spans the synthesis of anticancer agents, central nervous

system (CNS) agents, antivirals, and advanced materials.[1] This guide aims to provide the

depth of knowledge required for its effective and strategic utilization in research and

development.

Molecular Structure and Physicochemical
Properties
4-Ethynylpyridine hydrochloride is a crystalline solid, typically appearing as a yellow to

brown powder.[2][3] The presence of the hydrochloride salt significantly influences its physical

properties.

Structural Confirmation
The definitive structure of 4-Ethynylpyridine hydrochloride is best understood through a

combination of spectroscopic methods and, when available, X-ray crystallography. The key

structural features include the pyridine ring, the linear ethynyl (acetylenic) group at the 4-

position, and the protonated pyridinium nitrogen with a chloride counter-ion.

Table 1: Physicochemical and Identification Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/crucial-role-pyridine-derivatives-pharmaceutical-synthesis-di
https://www.guidechem.com/encyclopedia/4-ethynylpyridine-hydrochlorid-dic33039.html
https://www.nbinno.com/article/other-organic-chemicals/crucial-role-pyridine-derivatives-pharmaceutical-synthesis-di
https://www.benchchem.com/product/b1339994/docs?utm_src=pdf-body#4-ethynylpyridine-hydrochloride-a-technical-guide-for-advanced-synthesis
https://www.guidechem.com/encyclopedia/4-ethynylpyridine-hydrochlorid-dic33039.html
https://www.tcichemicals.com/OP/en/p/E1043
https://www.benchchem.com/product/b1339994/docs?utm_src=pdf-body#4-ethynylpyridine-hydrochloride-a-technical-guide-for-advanced-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 352530-29-1

Molecular Formula C₇H₅N · HCl

Molecular Weight 139.58 g/mol [4]

Appearance
Yellow to brown crystalline

powder
[2][3][5]

Melting Point 150 °C (decomposition) [3]

SMILES String C#Cc1ccncc1.Cl [6]

InChI Key
KFBZWZGIZHLUBX-

UHFFFAOYSA-N
[6]

Purity (Typical) ≥95-97% [1][3][4]

Spectroscopic Profile
Accurate characterization is paramount for ensuring the identity and purity of the starting

material, which is critical for reproducibility in drug discovery.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are primary tools for

structural verification. While specific shifts can vary slightly based on the solvent and

instrument, typical data are available from chemical suppliers and databases.[5][6] The

proton spectrum of the free base, 4-ethynylpyridine, is often referenced for comparison.[7]

Infrared (IR) Spectroscopy: IR spectroscopy is crucial for identifying the key functional

groups. The characteristic peaks are the C≡C stretch of the alkyne and the C-H stretch of the

terminal alkyne proton.[5][8]

Mass Spectrometry (MS): MS provides information on the molecular weight and

fragmentation pattern, confirming the molecular formula.

While specific, peer-reviewed spectral data for the hydrochloride salt is sparse in the provided

search results, chemical suppliers like Thermo Scientific confirm that the NMR and IR spectra
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are consistent with the expected structure.[5] ChemicalBook provides access to reference

spectra for both the hydrochloride salt and the free base.[6][7][8]

Synthesis of 4-Ethynylpyridine: A Comparative
Protocol Analysis
The synthesis of the 4-ethynylpyridine core is most commonly achieved via palladium-

catalyzed cross-coupling reactions, particularly the Sonogashira reaction.[2][9] The choice of

starting material and specific conditions is a critical decision based on cost, availability, and

desired scale. The hydrochloride salt is then typically formed by treating the purified free base

with a solution of hydrogen chloride.[2]

The Sonogashira Coupling: The Workhorse Reaction
The Sonogashira reaction is a robust method for forming C(sp²)-C(sp) bonds, coupling a vinyl

or aryl halide with a terminal alkyne.[9][10] The reaction is catalyzed by a palladium complex

and a copper(I) co-catalyst.[9]

DOT Diagram: The Catalytic Cycles of the Sonogashira Reaction
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Fig. 1: Simplified Sonogashira Catalytic Cycles
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Caption: Simplified Sonogashira Catalytic Cycles.

Causality in Protocol Design:

Catalyst System: A combination of a palladium source (e.g., PdCl₂(PPh₃)₂) and a copper(I)

salt (e.g., CuI) is standard.[11] The palladium catalyst facilitates the oxidative addition and

reductive elimination steps, while copper(I) activates the alkyne by forming a copper

acetylide intermediate, which then undergoes transmetalation to the palladium center.[9]
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Base: An amine base, such as triethylamine or diisopropylamine, is required. Its role is

twofold: it neutralizes the HX acid produced during the reaction and facilitates the

deprotonation of the terminal alkyne to form the reactive acetylide species.[10]

Solvent: Solvents like THF, DMF, or toluene are commonly used, chosen for their ability to

dissolve the reactants and catalysts.[12][13]

Alkyne Source: Trimethylsilylacetylene (TMSA) is a favored reagent over acetylene gas. It is

a liquid, making it easier and safer to handle. The trimethylsilyl (TMS) group acts as a

protecting group and is readily removed under mild basic or acidic conditions (e.g., K₂CO₃ in

methanol or TBAF).[12]

Field-Proven Synthetic Protocol: Sonogashira Coupling
of 4-Iodopyridine
This protocol is adapted from established methodologies for the synthesis of substituted

pyridines.[12]

Step 1: Reaction Setup (Inert Atmosphere)

To a dry Schlenk flask, add 4-iodopyridine (1.0 equiv.), a palladium catalyst such as

PdCl₂(PPh₃)₂ (0.02-0.05 equiv.), and copper(I) iodide (0.04-0.10 equiv.).

Evacuate and backfill the flask with an inert gas (e.g., Nitrogen or Argon) three times. This is

critical as the Pd(0) species in the catalytic cycle is oxygen-sensitive.

Add an anhydrous amine solvent, such as triethylamine or a mixture of THF and

triethylamine.

Step 2: Reagent Addition 4. Add trimethylsilylacetylene (1.2-1.5 equiv.) dropwise to the stirred

solution at room temperature. An exothermic reaction may be observed.

Step 3: Reaction Monitoring 5. Stir the reaction at room temperature or with gentle heating

(e.g., 40-50 °C) for 4-12 hours. 6. Monitor the reaction progress by Thin-Layer Chromatography

(TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting 4-iodopyridine is

consumed.
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Step 4: Workup and Purification of TMS-protected Intermediate 7. Once complete, concentrate

the reaction mixture under reduced pressure. 8. Dissolve the residue in a suitable organic

solvent (e.g., ethyl acetate) and wash with saturated aqueous NH₄Cl solution, followed by

brine.[12] This removes the amine base and inorganic salts. 9. Dry the organic layer over

anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.

Step 5: Deprotection 10. Dissolve the crude TMS-protected product in methanol or THF. 11.

Add potassium carbonate (K₂CO₃, ~2.0 equiv.) or a drop of TBAF solution and stir at room

temperature for 1-2 hours.[12] The choice of a mild base like K₂CO₃ is to prevent side reactions

with the pyridine ring. 12. Monitor the deprotection by TLC until the starting material is

consumed.

Step 6: Final Purification and Salt Formation 13. Remove the solvent and purify the crude 4-

ethynylpyridine by column chromatography on silica gel. 14. To form the hydrochloride salt,

dissolve the purified free base in a minimal amount of a suitable solvent (e.g., diethyl ether or

ethanol) and add a solution of HCl in ether or gaseous HCl until precipitation is complete. 15.

Collect the resulting solid by filtration, wash with cold solvent, and dry under vacuum.

Applications in Drug Discovery and Materials
Science
4-Ethynylpyridine hydrochloride is not merely an intermediate; it is an enabling reagent for

accessing novel chemical matter with significant therapeutic and material potential.[1]

DOT Diagram: Applications of 4-Ethynylpyridine Hydrochloride
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Fig. 2: Key Application Areas
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Caption: Key Application Areas.

Medicinal Chemistry Applications
Click Chemistry: The terminal alkyne is a perfect handle for Copper(I)-catalyzed Azide-

Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry." This allows for the efficient

and irreversible linking of the pyridine scaffold to other molecules containing an azide group,

such as biomolecules or other drug fragments.

Metabolic Glutamate Receptor (mGluR5) Antagonists: It is used in the preparation of analogs

of MPEP (2-methyl-6-(phenylethynyl)pyridine), which are important tools for studying the

mGluR5 receptor, a target for various CNS disorders.

Anticancer Agents: The molecule serves as a ligand in the synthesis of various metallic

complexes, including alkynyl platinum(II) compounds, which are being investigated for their

anticancer properties.[1][14]

Diverse Scaffolds: It is a precursor for a wide array of complex molecules, including

substituted tetrahydropyrones and Tröger's base derived ligands.[14]

Materials Science Applications
Ligand Synthesis: 4-Ethynylpyridine hydrochloride is used to create ligands for metallic

complexes, such as BINOL-based bis(4-pyridyl) ligands and ligands for diruthenium

compounds.[14] These complexes have applications in catalysis and electronic materials.

Functional Polymers: The rigid, linear structure of the ethynylpyridine unit makes it an

attractive monomer for the synthesis of conjugated polymers and materials with specific

electronic or optical properties.

Safety, Handling, and Storage
Proper handling of 4-Ethynylpyridine hydrochloride is essential for laboratory safety.

Table 2: Hazard and Safety Information
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Category Information Source(s)

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning [3]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[3][15]

Precautionary Codes

P261, P264, P280,

P302+P352,

P305+P351+P338

[3][15]

Personal ProtectiveEquipment

(PPE)

Safety glasses (eyeshields),

gloves, N95 dust mask.
[16]

Storage Conditions

Store refrigerated (0-10°C)

under an inert atmosphere. It

is light, air, and heat sensitive.

[3][17]

Incompatibilities
Strong oxidizing agents, strong

acids, strong bases.
[16]

Disposal

Dispose of contents/container

to an approved waste disposal

plant.

[16][17]

Self-Validating Safety Protocol:

Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a certified chemical fume hood, to avoid inhalation of dust.[16][17] Ensure eyewash

stations and safety showers are readily accessible.[17]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat, and chemical safety goggles.[16][17] For weighing and transferring solids,

an N95 dust mask is recommended.
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Handling: Avoid contact with skin, eyes, and clothing.[16][17] Do not breathe dust.[16] Wash

hands thoroughly after handling.[3][17]

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place,

away from incompatible materials.[3][16][17] The product should be stored under an inert

gas like nitrogen or argon to prevent degradation.[3][17]

Conclusion
4-Ethynylpyridine hydrochloride is a potent and versatile chemical tool for advanced

synthesis. Its value lies in the strategic combination of a biologically relevant pyridine core with

a synthetically malleable alkyne functionality. Understanding its molecular structure, mastering

its synthesis via robust methods like the Sonogashira coupling, and appreciating its broad

applicability are key to leveraging its full potential in the development of next-generation

pharmaceuticals and functional materials. Adherence to rigorous safety and handling protocols

is paramount to ensure its safe and effective use in the laboratory.
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Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex.
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Sonogashira Coupling. Organic Chemistry Portal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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